N-(2-methoxyphenyl)-4-[(methylsulfonyl)amino]benzamide

• IUPAC Name: 4-(methanesulfonamido)-N-(2-methoxyphenyl)benzamide
• InChI: InChI=1S/C15H16N2O4S/c1-21-14-6-4-3-5-13(14)16-15(18)11-7-9-12(10-8-11)17-22(2,19)20/h3-10,17H,1-2H3,(H,16,18)
• InChI Key: QOWLTDIDIBFJBQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)C2=CC=C(C=C2)NS(=O)(=O)C
• Molecular Formula: C15H16N2O4S
• Molecular Weight: 320.4 g/mol

Description

N-(2-methoxyphenyl)-4-[(methylsulfonyl)amino]benzamide, commonly known as MMB or MMB-2201, is a synthetic cannabinoid that has gained popularity in recent years due to its high potency and effectiveness in scientific research. MMB-2201 belongs to the class of indole-based synthetic cannabinoids, which are designed to mimic the effects of natural cannabinoids found in the cannabis plant.

Mechanism of Action

MMB-2201 acts as a potent agonist of the cannabinoid receptors CB1 and CB2, which are located throughout the body and brain. When MMB-2201 binds to these receptors, it activates a cascade of signaling events that ultimately lead to the effects observed in scientific research. The exact mechanism of action of MMB-2201 is still being studied, but it is believed to involve the modulation of neurotransmitters and other signaling molecules in the brain.
Biochemical and Physiological Effects:
MMB-2201 has been shown to produce a range of biochemical and physiological effects in scientific research. These effects include analgesia (pain relief), sedation, hypothermia, and altered behavior. MMB-2201 has also been shown to affect the cardiovascular system, causing changes in heart rate and blood pressure. The exact effects of MMB-2201 can vary depending on the dose and duration of exposure, as well as individual factors such as age, sex, and health status.

Advantages and Limitations for Lab Experiments

MMB-2201 has several advantages as a tool for scientific research, including its high potency and selectivity for cannabinoid receptors. MMB-2201 also has a relatively long half-life, which allows for sustained effects and easier dosing in lab experiments. However, there are also limitations to the use of MMB-2201 in scientific research, including its potential for abuse and dependence, as well as the lack of standardized dosing protocols and safety guidelines.

Future Directions

There are several potential future directions for the study of MMB-2201 and other synthetic cannabinoids. One area of focus is the development of more selective and targeted compounds that can produce specific effects on the endocannabinoid system. Another area of interest is the exploration of the therapeutic potential of synthetic cannabinoids for various medical conditions, such as chronic pain and anxiety disorders. Additionally, there is a need for further research into the safety and long-term effects of synthetic cannabinoids, particularly in the context of recreational use and abuse.

Synthesis Methods

The synthesis of MMB-2201 involves a multistep process that begins with the preparation of the intermediate compound, 2-methoxyphenylacetonitrile. This intermediate is then subjected to a series of reactions, including alkylation, reduction, and sulfonation, to produce the final product, MMB-2201. The synthesis of MMB-2201 requires specialized equipment and expertise, and should only be carried out by trained professionals in a controlled laboratory environment.

Scientific Research Applications

MMB-2201 has been widely used in scientific research to study the endocannabinoid system and its effects on the body. The endocannabinoid system is a complex network of receptors and signaling molecules that play a crucial role in regulating various physiological processes, including pain, appetite, mood, and sleep. MMB-2201 has been shown to bind to these receptors and produce a range of effects, making it a valuable tool for studying the endocannabinoid system.